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Compound of Interest

Compound Name: Tetraethylene Glycol

Cat. No.: B1682756 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe storage and handling of tetraethylene glycol (TEG) to

prevent the formation of hazardous peroxides.

Frequently Asked Questions (FAQs)
Q1: What are peroxides and why are they a concern in stored tetraethylene glycol?

A1: Peroxides are reactive chemical species containing an oxygen-oxygen single bond (-O-O-).

In the context of stored tetraethylene glycol (TEG), these compounds can form through a

process called autoxidation when TEG is exposed to atmospheric oxygen.[1][2] This process is

accelerated by factors such as light, heat, and the presence of metal contaminants.[2]

Peroxides are a significant safety concern because they can be shock-sensitive and potentially

explosive, especially when concentrated through evaporation or distillation.[2]

Q2: How can I visually inspect a container of tetraethylene glycol for peroxide formation?

A2: Before handling any container of TEG, especially one that has been stored for an extended

period, a visual inspection is crucial. Look for the presence of crystalline solids, which may

have a fine, spun glass-wool appearance, either in the liquid or around the cap.[3] Also,

observe for any discoloration or the formation of a viscous, oily layer. If any of these signs are

present, do not open or move the container, as it may be shock-sensitive. In such cases,

contact your institution's Environmental Health and Safety (EHS) office immediately for

assistance.
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Q3: What are the ideal storage conditions to minimize peroxide formation in TEG?

A3: To minimize peroxide formation, tetraethylene glycol should be stored in a cool, dark, and

dry place. It is recommended to store it in tightly sealed, air-impermeable containers, such as

amber glass bottles, to protect it from light and atmospheric oxygen. To further reduce the risk

of peroxide formation, the headspace of the container can be purged with an inert gas like

nitrogen or argon before sealing.

Q4: Should I refrigerate tetraethylene glycol to prevent peroxide formation?

A4: While storing TEG at lower temperatures can slow down the rate of peroxide formation,

refrigeration is generally not recommended. This is because some peroxides can precipitate

out of solution at lower temperatures, making them more sensitive to shock. Furthermore,

storing flammable liquids like TEG in a standard, non-explosion-proof refrigerator can pose a

fire or explosion hazard.

Q5: What is the role of inhibitors in preventing peroxide formation?

A5: Inhibitors are antioxidants added to solvents like TEG to slow down the rate of autoxidation.

A common inhibitor used is butylated hydroxytoluene (BHT). BHT works by scavenging oxygen

in the solvent, thereby preventing it from reacting with TEG to form peroxides. It's important to

note that inhibitors are consumed over time, so their effectiveness diminishes with prolonged

storage.

Troubleshooting Guides
Problem: Positive Peroxide Test Result
Symptoms:

A peroxide test strip turns a shade of blue or another color indicated by the manufacturer as

positive.

A potassium iodide (KI) test solution turns yellow or brown.

Possible Causes:

The TEG has been stored for an extended period, allowing for peroxide accumulation.
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The container was not sealed properly, leading to prolonged exposure to air.

The TEG was stored in the presence of light or heat, accelerating peroxide formation.

Any added inhibitor has been depleted.

Solutions:

Assess the Peroxide Concentration: Use semi-quantitative test strips to estimate the

peroxide concentration in parts per million (ppm).

Determine the Safety Threshold: A peroxide concentration of up to 100 ppm is generally

considered acceptable for many applications, but it is crucial to consult your institution's

safety guidelines. For concentrations above this level, the TEG should be decontaminated or

disposed of as hazardous waste. Never distill or evaporate TEG with a peroxide

concentration greater than 25 ppm.

Peroxide Removal: If the peroxide concentration is at a manageable level and you need to

purify the TEG, you can remove the peroxides. A common method is to pass the TEG

through a column of activated alumina. Another method involves treatment with a freshly

prepared solution of ferrous sulfate.

Disposal: If the peroxide concentration is high or if you are not equipped to handle peroxide

removal, dispose of the TEG as hazardous waste according to your institution's protocols.

Problem: Inconsistent or Unclear Peroxide Test Results
Symptoms:

Faint or ambiguous color change on a test strip.

Slight yellowing in a KI test that could be due to air oxidation of the iodide solution itself.

Possible Causes:

The peroxide test strips may be expired or have been stored improperly.

The potassium iodide solution for the KI test may not be fresh.
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Contamination of the TEG sample or testing reagents.

Solutions:

Verify Test Strip Viability: Check the expiration date on the test strips and ensure they have

been stored according to the manufacturer's instructions, typically in a cool, dry, and dark

place. You can test the functionality of the strips with a dilute solution of hydrogen peroxide.

Prepare Fresh Reagents: For the KI test, always use a freshly prepared potassium iodide

solution.

Run a Blank Test: When performing the KI test, run a blank test with your reagents (acetic

acid and potassium iodide solution) without adding the TEG sample. This will help you

determine if any color change is due to the reagents themselves.

Use a More Sensitive Method: If you require a more accurate measurement of low peroxide

levels, consider using a more sensitive quantitative analytical method if available in your

facility.

Quantitative Data on Peroxide Formation
While specific data for tetraethylene glycol is limited, the following table, based on studies of

other polyethylene glycols (PEGs), illustrates the expected trends in peroxide formation under

various storage conditions. The rate of peroxide formation in TEG is expected to follow similar

patterns.

Storage Condition Temperature Light Exposure
Peroxide
Formation Rate

Ideal 4°C - 25°C Dark (Amber Bottle) Low

Elevated Temperature > 30°C Dark (Amber Bottle) Moderate to High

Light Exposure Room Temperature Clear Bottle Moderate to High

Agitation/Air Exposure Room Temperature N/A Increased

Presence of Inhibitor

(e.g., BHT)
Room Temperature Dark (Amber Bottle) Significantly Reduced
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Note: The rates are qualitative descriptions based on documented trends. Actual quantitative

values can vary based on the specific batch of TEG, container type, and other environmental

factors.

Experimental Protocols
Protocol 1: Peroxide Detection Using Semi-Quantitative
Test Strips
Materials:

Peroxide test strips (e.g., Quantofix® Peroxide 100)

Sample of tetraethylene glycol to be tested

Deionized water

Pipette or dropper

Procedure:

Dip the test strip into the TEG sample for 1 second.

Shake off any excess liquid.

Allow the solvent to evaporate from the test strip. For less volatile solvents, you can gently

wick away the excess with a lint-free wipe.

After the solvent has evaporated, add one drop of deionized water to the test pad on the

strip.

Wait for the time specified by the manufacturer (typically 5-15 seconds).

Compare the color of the test pad to the color scale provided on the test strip container to

determine the peroxide concentration in ppm.
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Protocol 2: Qualitative Peroxide Detection using
Potassium Iodide (KI)
Materials:

Sample of tetraethylene glycol to be tested

Glacial acetic acid

Potassium iodide (KI), solid

Test tube

Procedure:

In a clean, dry test tube, mix 1-3 mL of the TEG sample with an equal volume of glacial

acetic acid.

Add a few crystals (approximately 0.1 g) of potassium iodide to the solution.

Stopper the test tube and shake well.

Observe the color of the solution.

No color change: Peroxides are not present in significant amounts.

Yellow to brown color: Peroxides are present. The intensity of the color is proportional to

the peroxide concentration.

Visualizations
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Peroxide Testing Workflow for Stored TEG
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Caption: Workflow for testing stored tetraethylene glycol for peroxides.
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Preventing Peroxide Formation in TEG
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Caption: Logical relationships in preventing TEG autoxidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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